Cas no 1341417-05-7 (4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine
• CAS No: 1341417-05-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6295562
• PubChem ID: 64041925
• Update Time: 2025-08-05

4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine
• EN300-1108800
• AKOS013358551
• 4-methyl-1-[3-(pyrrolidin-1-yl)propyl]-1H-pyrazol-3-amine
• 1341417-05-7

• Inchi： 1S/C11H20N4/c1-10-9-15(13-11(10)12)8-4-7-14-5-2-3-6-14/h9H,2-8H2,1H3,(H2,12,13)
• InChI Key： NNLRBSDISUQJFX-UHFFFAOYSA-N
• SMILES： N1(CCCN2C=C(C)C(N)=N2)CCCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine

4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine (CAS No. 1341417-05-7): A Comprehensive Scientific Overview

The compound 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine (CAS No. 1341417-05-7) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its intricate molecular architecture, featuring a pyrazole core substituted with a pyrrolidine moiety, makes it a compelling subject for scientific exploration. Researchers are particularly intrigued by its potential applications in drug discovery, given the pharmacological relevance of both pyrazoles and pyrrolidines in bioactive compounds.

In recent years, the scientific community has witnessed a surge in studies focusing on heterocyclic compounds, with 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine emerging as a notable example. The compound's amine functionality and methyl substitution patterns contribute to its versatility in chemical reactions, enabling its use as a building block for more complex molecules. This aligns with the growing trend in fragment-based drug design, where small molecular fragments like this are employed to construct larger, target-specific therapeutics.

The pyrrolidine ring within 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine is of particular interest due to its prevalence in FDA-approved drugs. This five-membered nitrogen-containing heterocycle is known to enhance bioavailability and improve metabolic stability, addressing key challenges in modern drug development. Concurrently, the pyrazole scaffold has demonstrated remarkable pharmacophore properties, contributing to interactions with various biological targets. These characteristics make CAS No. 1341417-05-7 a valuable subject for researchers investigating structure-activity relationships in medicinal chemistry.

From a synthetic chemistry perspective, 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine presents interesting challenges and opportunities. The presence of both aliphatic and aromatic components in its structure requires careful consideration of reaction conditions to maintain integrity during chemical transformations. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds, reflecting the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

The physicochemical properties of 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine contribute significantly to its research utility. Its logP value and hydrogen bonding capacity suggest favorable drug-like properties, making it an attractive candidate for further pharmacological evaluation. These characteristics are particularly relevant in the context of current research trends focusing on lead optimization and molecular property prediction using computational methods.

Analytical characterization of CAS No. 1341417-05-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's structural features produce distinctive spectral signatures that aid in its identification and purity assessment. This analytical profile is crucial for quality control in research settings, especially given the increasing demand for high-purity research chemicals in academic and industrial laboratories.

In the context of current pharmaceutical trends, 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine aligns with several important research directions. The compound's structural motifs are relevant to investigations of GPCR-targeting drugs, kinase inhibitors, and CNS-active compounds. These areas represent significant portions of contemporary drug discovery efforts, reflecting the compound's potential relevance to treating various medical conditions.

The storage and handling of 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine require standard laboratory precautions appropriate for organic compounds of its class. While not classified as hazardous under normal research conditions, proper chemical safety protocols should always be observed. This includes storage in appropriate containers under recommended conditions to maintain stability, a consideration that aligns with broader laboratory best practices in chemical management.

Future research directions for CAS No. 1341417-05-7 may explore its potential as a scaffold for combinatorial chemistry applications or as a template for structure-based drug design. The growing interest in personalized medicine and targeted therapies creates opportunities for investigating such specialized chemical entities. Additionally, the compound's properties may warrant evaluation in emerging areas like proteolysis targeting chimeras (PROTACs) or other novel therapeutic modalities.

From a commercial perspective, 4-methyl-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine serves as an important building block for pharmaceutical research and development. Its availability from specialty chemical suppliers supports ongoing drug discovery efforts worldwide. The compound's pricing and availability reflect its position in the research chemical market, where demand is driven by academic institutions, pharmaceutical companies, and contract research organizations engaged in innovative drug development projects.